![molecular formula C22H16FN5O B2743891 3-(2-fluorophenyl)-N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-c]quinazolin-5-amine CAS No. 246021-96-5](/img/structure/B2743891.png)
3-(2-fluorophenyl)-N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-c]quinazolin-5-amine
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Overview
Description
The compound you’re asking about seems to be a derivative of the [1,2,4]triazolo[4,3-c]quinazoline class . These compounds have been studied for their potential anticancer activity .
Molecular Structure Analysis
The stereochemistry and relative configurations of similar synthesized compounds were determined by 1D and 2D NMR spectroscopy and X-ray crystallography .
Chemical Reactions Analysis
The synthesis of similar compounds involved an atom-economical, one-pot, three-step cascade process . The reaction was also performed using enantiomeric starting materials leading to enantiomeric quinazolinotriazolobenzodiazepine with an ee of 95% .
Scientific Research Applications
Medicinal Chemistry and Drug Development
Applications
- Anticancer Agents:
- FTQA derivatives have shown promise as potential anticancer agents. Researchers have synthesized and evaluated various FTQA analogs for their cytotoxic effects against cancer cell lines such as HepG2, HCT-116, and MCF-7 .
Organic Synthesis and Chemical Methodology
Applications
- Transition-Metal-Free Synthesis of Quinazolin-4(3H)-ones:
- Researchers have developed an efficient one-pot intermolecular annulation reaction to produce quinazolin-4(3H)-ones from o-amino benzamides and thiols. This method is transition-metal-free and external oxidant-free, making it environmentally friendly and operationally simple .
- FTQA derivatives can be accessed via oxidative C(sp3)–H functionalization of methyl-azaheteroarenes, leading to 1,2,4-triazolo[4,3-a]pyridines. This protocol enables direct functionalization of sp3 C–H bonds of 2-methyl-azaheteroarenes .
Biological Studies and Target Identification
Applications
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-(2-fluorophenyl)-N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-c]quinazolin-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16FN5O/c1-29-15-12-10-14(11-13-15)24-22-25-19-9-5-3-7-17(19)21-27-26-20(28(21)22)16-6-2-4-8-18(16)23/h2-13H,1H3,(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDVQTHYNFLUGOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=NC3=CC=CC=C3C4=NN=C(N42)C5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-fluorophenyl)-N-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-c]quinazolin-5-amine |
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